Cas no 1613049-49-2 (ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate
• CAS No: 1613049-49-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6368778
• PubChem ID: 90196017
• Update Time: 2025-05-27

ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate
• EN300-1455960
• 1613049-49-2
• SCHEMBL15765005

• Inchi： 1S/C10H14N2O2/c1-3-12-8-7-11-9(12)5-6-10(13)14-4-2/h5-8H,3-4H2,1-2H3/b6-5+
• InChI Key： QZLFFJJNKJTNND-AATRIKPKSA-N
• SMILES： O(C(/C=C/C1=NC=CN1CC)=O)CC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate

Ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate (CAS No. 1613049-49-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate (CAS No. 1613049-49-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse pharmacological effects, including antifungal, antiviral, and anti-inflammatory properties.

The structure of ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate is characterized by an imidazole ring substituted with an ethyl group and a double-bonded propenyl ester moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

Recent research has focused on the potential therapeutic applications of ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate. Studies have shown that this compound exhibits significant antimicrobial activity, particularly against a range of pathogenic bacteria and fungi. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate effectively inhibited the growth of *Staphylococcus aureus* and *Candida albicans*, two common pathogens responsible for various infections.

Beyond its antimicrobial properties, ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate has also shown promise in the treatment of inflammatory conditions. In vitro studies have indicated that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. This property makes it a candidate for further investigation in the development of treatments for inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of ethyl (2E)-3-(1-ethyl-1H-imidazol-2-yl)prop-2-enoate involves several well-established chemical reactions. One common approach involves the condensation of 1-methylimidazole with an appropriate aldehyde or ketone, followed by esterification with ethanol. The resulting compound can be purified using standard techniques such as column chromatography or recrystallization. The ease of synthesis and availability of starting materials make this compound accessible for large-scale production and further research.

In terms of pharmacokinetics, preliminary studies suggest that ethyl (2E)-3-(1-ethyl-1H-imidazol-2-y l)prop - 2 - enoate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, and its metabolites are excreted via urine and feces. These characteristics are important considerations for its potential use as a therapeutic agent.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of ethyl (2E)-3-(1 - ethyl - 1 H - imidazol - 2 - yl )prop - 2 - enoate. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, but more data are required to establish its therapeutic potential.

In conclusion, ethyl (2E)-3-(1 - ethyl - 1 H - imidazol - 2 - yl )prop - 2 - enoate (CAS No. 1613049 - 49 - 2 ) represents a promising compound in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds significant potential for contributing to the advancement of therapeutic options for various diseases.